Cas no 1190021-70-5 (Adefovir-d4)

Adefovir-d4 is a deuterated analog of adefovir, a nucleotide reverse transcriptase inhibitor used in antiviral therapies. The incorporation of four deuterium atoms at specific positions enhances the compound's metabolic stability, reducing the rate of enzymatic degradation and prolonging its pharmacological activity. This isotopic modification can improve pharmacokinetic profiles, such as extended half-life and reduced metabolite variability, making it a valuable tool for research in drug metabolism and mechanism studies. Adefovir-d4 is particularly useful as an internal standard in mass spectrometry-based assays, ensuring accurate quantification of adefovir in biological matrices. Its high purity and isotopic enrichment ensure reliability in analytical applications.

Adefovir-d4 structure

Product Name:Adefovir-d4

CAS No:1190021-70-5

MF:C₈H₁₂N₅O₄P

MW:277.210388183594

CID:1069341

Update Time:2025-05-28

Adefovir-d4 Chemical and Physical Properties

Names and Identifiers

- [2H4]-Adefovir
- Adefovir-d4
- [2-(6-aminopurin-9-yl)-1,1,2,2-tetradeuterioethoxy]methylphosphonic acid
- Inchi： 1S/C8H12N5O4P/c9-7-6-8(11-3-10-7)13(4-12-6)1-2-17-5-18(14,15)16/h3-4H,1-2,5H2,(H2,9,10,11)(H2,14,15,16)/i1D2,2D2
- InChI Key： SUPKOOSCJHTBAH-LNLMKGTHSA-N
- SMILES： P(COC([2H])([2H])C([2H])([2H])N1C=NC2=C(N)N=CN=C12)(=O)(O)O

Computed Properties

Exact Mass: 277.08779786 g/mol
Monoisotopic Mass: 277.08779786 g/mol
Isotope Atom Count: 4
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 327
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2
Topological Polar Surface Area: 136
Molecular Weight: 277.21

Experimental Properties

Melting Point: >300°C (dec.)

Adefovir-d4 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A247502-2.5mg	Adefovir-d4	1190021-70-5		2.5mg	$ 219.00	2023-09-09
TRC	A247502-25mg	Adefovir-d4	1190021-70-5		25mg	$ 1629.00	2023-09-09
ChemScence	CS-0203410-25mg	Adefovir-d4	1190021-70-5		25mg	$0.0	2022-04-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A874564-50mg	Adefovir-d4	1190021-70-5	BR	50mg	1,644.00	2021-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-217581-2.5 mg	Adefovir-d4,	1190021-70-5		2.5 mg	￥2,407.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-217581-2.5mg	Adefovir-d4,	1190021-70-5		2.5mg	￥2407.00	2023-09-05
1PlusChem	1P008Z2N-2.5mg	ADEFOVIR-D4	1190021-70-5	≥99% deuterated forms (d1-d4)	2.5mg	$335.00	2023-12-26
MedChemExpress	HY-B1826S2-2500μg	Adefovir-d	1190021-70-5		2500μg	￥6730	2024-04-20
A2B Chem LLC	AE17903-2.5mg	ADEFOVIR-D4	1190021-70-5	≥99% deuterated forms (d1-d4)	2.5mg	$248.00	2024-04-20